3-Bromo-4-methoxy-5-methylpyridine
Description
3-Bromo-4-methoxy-5-methylpyridine is a pyridine derivative characterized by a bromine atom at position 3, a methoxy group at position 4, and a methyl group at position 5. These compounds are critical intermediates in pharmaceutical and agrochemical synthesis due to their reactivity and ability to undergo cross-coupling reactions (e.g., Suzuki-Miyaura reactions) .
Properties
Molecular Formula |
C7H8BrNO |
|---|---|
Molecular Weight |
202.05 g/mol |
IUPAC Name |
3-bromo-4-methoxy-5-methylpyridine |
InChI |
InChI=1S/C7H8BrNO/c1-5-3-9-4-6(8)7(5)10-2/h3-4H,1-2H3 |
InChI Key |
OYEWDMQZOGWNMJ-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CN=CC(=C1OC)Br |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table summarizes key structural analogs of 3-Bromo-4-methoxy-5-methylpyridine, highlighting differences in substituent positions, molecular properties, and applications:
Key Differences:
Reactivity: 3-Bromo-5-methoxypyridine (C₆H₆BrNO) lacks the methyl group at C5, reducing steric hindrance compared to 3-Bromo-4-methoxy-5-methylpyridine. This makes it more reactive in palladium-catalyzed cross-coupling reactions . 5-Bromo-4-methoxypyridin-3-amine (C₆H₇BrN₂O) features an amine group at C3, enabling nucleophilic aromatic substitution but limiting stability under acidic conditions .
Steric and Electronic Effects: The methyl group at C5 in 3-Bromo-4-methoxy-5-methylpyridine would increase steric bulk compared to 4-Bromo-2-methoxy-6-methylpyridine (C₇H₈BrNO), where the methyl group at C6 has minimal impact on C3 bromine reactivity . Methoxy groups at C4 (vs.
Applications: 3-Bromo-5-(dimethoxymethyl)pyridine (C₈H₁₀BrNO₂) is used in ligand synthesis due to its dimethoxymethyl group, which improves solubility in polar solvents . 4-Bromo-2-methoxy-6-methylpyridine (C₇H₈BrNO) is prioritized in agrochemicals for its stability under UV exposure .
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